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Compound of Interest

Compound Name:
2-(4-Chlorophenyl)piperidine

hydrochloride

CAS No.: 1172776-65-6

Cat. No.: B3024589 Get Quote

Technical Monograph: 2-(4-
Chlorophenyl)piperidine Hydrochloride[1]
Executive Summary
2-(4-Chlorophenyl)piperidine hydrochloride is a pharmacologically significant piperidine

derivative characterized by a chlorophenyl substituent at the ortho (C2) position of the

saturated nitrogen heterocycle.[1] Unlike its 4-substituted counterparts (common in opioid and

antipsychotic scaffolds like haloperidol), the 2-substituted scaffold is structurally homologous to

the psychostimulant methylphenidate (Ritalin).[1]

This compound serves as a critical chemical probe for investigating monoamine transporter

selectivity (specifically DAT and NET) and acts as a versatile intermediate in the synthesis of

next-generation norepinephrine-dopamine reuptake inhibitors (NDRIs).[1] This guide outlines

its physicochemical identity, validated synthetic pathways, and pharmacological relevance.[1]
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Parameter Detail

IUPAC Name 2-(4-Chlorophenyl)piperidine hydrochloride

Common Synonyms
2-(4-Chlorophenyl)piperidine HCl; 4-Chloro-2-

piperidylbenzene HCl

CAS Registry Number
1172776-65-6 (HCl salt); 1391375-27-1 ((S)-

isomer HCl)

Molecular Formula C₁₁H₁₄ClN[2][3][4][5] · HCl (C₁₁H₁₅Cl₂N)

Molecular Weight 232.15 g/mol

SMILES ClC1=CC=C(C=C1)C2NCCCC2.Cl

Appearance White to off-white crystalline solid

Solubility
Soluble in water, methanol, DMSO; sparingly

soluble in dichloromethane

Synthetic Pathways & Protocols
The synthesis of 2-(4-chlorophenyl)piperidine requires a strategy that constructs the C2-aryl

bond while preserving the halogen substituent during the reduction of the pyridine ring. The

most robust industrial route involves a Suzuki-Miyaura cross-coupling followed by a selective

catalytic hydrogenation.[1]

Core Synthetic Workflow
The synthesis proceeds in two distinct phases:

Arylation: Coupling 2-bromopyridine with 4-chlorophenylboronic acid.

Heterocycle Reduction: Hydrogenating the pyridine ring without dechlorinating the phenyl

group.
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Figure 1: Two-step synthetic pathway via Suzuki coupling and selective hydrogenation.[3][4][5]

[6][7][8][9][10]

Detailed Experimental Protocol
Step 1: Synthesis of 2-(4-Chlorophenyl)pyridine
Rationale: The Suzuki coupling is preferred over Grignard reagents here to avoid bis-alkylation

and ensure regioselectivity at the C2 position.[1]

Reagents: Charge a reaction vessel with 2-bromopyridine (1.0 eq), 4-chlorophenylboronic

acid (1.1 eq), and Potassium Carbonate (2.0 eq).

Solvent System: Dissolve in a degassed mixture of 1,4-Dioxane and Water (4:1 ratio).[1]

Catalyst: Add Tetrakis(triphenylphosphine)palladium(0) (5 mol%).

Reaction: Heat to reflux (100°C) under Nitrogen atmosphere for 12–16 hours.

Workup: Cool to RT, dilute with EtOAc, wash with brine. Dry organic layer over Na₂SO₄ and

concentrate.[1][4][11]

Purification: Flash column chromatography (Hexanes/EtOAc) yields the pyridine

intermediate.

Step 2: Selective Hydrogenation to Piperidine
Rationale: Standard Pd/C hydrogenation often causes hydrodehalogenation (stripping the

Chlorine).[1] Platinum Oxide (Adams' Catalyst) in acidic media is selected for its ability to
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reduce the pyridine ring while kinetically favoring the retention of the aryl chloride under

controlled pressures.

Setup: Dissolve 2-(4-chlorophenyl)pyridine in Glacial Acetic Acid.

Catalyst: Add PtO₂ (5–10 wt%).

Hydrogenation: Pressurize with H₂ gas (50 psi / 3.5 bar) in a Parr shaker. Stir at Room

Temperature.

Critical Control Point: Monitor reaction closely via LC-MS. Stop immediately upon

disappearance of starting material to prevent dechlorination.

Isolation: Filter catalyst through Celite. Concentrate the filtrate to remove AcOH.

Salt Formation: Dissolve residue in diethyl ether and treat with 2M HCl in ether. The

hydrochloride salt precipitates as a white solid. Recrystallize from EtOH/Ether.

Pharmacological Profile & SAR
2-(4-Chlorophenyl)piperidine functions as a scaffold for Monoamine Reuptake Inhibitors.[1] Its

activity profile is distinct from 4-phenylpiperidines (opioid-like) and aligns closely with

phenethylamines and 2-benzylpiperidines.[1]

Mechanism of Action[1][3][14][15]
Target: Norepinephrine Transporter (NET) and Dopamine Transporter (DAT).

Effect: Blocks the reuptake of monoamines into the presynaptic neuron, increasing synaptic

concentrations.

Selectivity: The 4-chloro substitution on the phenyl ring typically enhances affinity for the

Serotonin Transporter (SERT) compared to the unsubstituted parent, shifting the profile

towards a triple reuptake inhibitor (SNDRI) depending on stereochemistry.

Structure-Activity Relationship (SAR)[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.chemicalbook.com/synthesis/piperidine-hydrochloride.htm
https://www.chemicalbook.com/synthesis/piperidine-hydrochloride.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3024589?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2-(4-Chlorophenyl)piperidine

N-Alkylation
(e.g., Methyl)

Phenyl Ring Substitution
(4-Cl vs 4-H)

Alpha-Carbon Modification
(e.g., Acetate group)

Increases Lipophilicity
Changes DAT/NET ratio

4-Cl enhances SERT affinity
vs unsubstituted analog

Converts to Methylphenidate
(Ritalin) Class

Click to download full resolution via product page

Figure 2: Structural modifications and their impact on pharmacological activity relative to the

core scaffold.[1]

Safety & Handling (SDS Highlights)
Signal Word:WARNING

Hazard Class H-Code Statement

Acute Toxicity (Oral) H302 Harmful if swallowed.[1]

Skin Irritation H315 Causes skin irritation.[1]

Eye Irritation H319
Causes serious eye irritation.

[1][12]

STOT-SE H335
May cause respiratory

irritation.[1][12]

Handling Protocols:

Engineering Controls: Use only in a chemical fume hood.

PPE: Nitrile gloves, safety goggles, and lab coat are mandatory.[1]
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Storage: Hygroscopic. Store under inert atmosphere (Argon/Nitrogen) at 2–8°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3024589#2-4-chlorophenyl-piperidine-hydrochloride-
cas-number-and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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